N-(5-(benzo[d][1,3]dioxol-5-ylmethyl)-1,3,4-oxadiazol-2-yl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-[5-(1,3-benzodioxol-5-ylmethyl)-1,3,4-oxadiazol-2-yl]-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C18H14FN3O4/c19-13-4-1-11(2-5-13)8-16(23)20-18-22-21-17(26-18)9-12-3-6-14-15(7-12)25-10-24-14/h1-7H,8-10H2,(H,20,22,23)
• InChI Key: QMEKXEDCCNHRDB-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CC3=NN=C(O3)NC(=O)CC4=CC=C(C=C4)F
• Molecular Formula: C18H14FN3O4
• Molecular Weight: 355.3 g/mol

Description

The compound “N-(5-(benzo[d][1,3]dioxol-5-ylmethyl)-1,3,4-oxadiazol-2-yl)-2-(4-fluorophenyl)acetamide” is a complex organic molecule that contains several functional groups, including a benzodioxole, an oxadiazole, and an acetamide group.

Synthesis Analysis

While specific synthesis methods for this compound are not available in the literature, compounds with similar structures are often synthesized through methods such as Pd-catalyzed arylation, Noyori asymmetric hydrogenation, aza-Michael addition, Bischler–Napieralski reaction, and N-arylation.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzodioxole group is a fused ring system that includes an oxygen bridge, the oxadiazole is a heterocyclic ring containing two nitrogen atoms and an oxygen atom, and the acetamide group contains a carbonyl (C=O) and an amine (NH2) group.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. For example, the oxadiazole ring might undergo reactions at the nitrogen atoms, and the acetamide group could participate in various condensation and hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the functional groups present and the overall structure of the molecule. For example, the presence of the benzodioxole and oxadiazole rings might influence the compound’s polarity, solubility, and stability.

Scientific Research Applications

Antimicrobial Applications

Compounds with 1,3,4-oxadiazole cores have been synthesized and evaluated for their antimicrobial activities. For example, derivatives of 1,3,4-oxadiazole have shown significant antibacterial activity against various bacterial strains. The synthesis and evaluation of these compounds involve starting from specific intermediates, followed by reaction with appropriate thiols or hydrazides, indicating a potential route for modifying and enhancing the biological activities of such compounds (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Anticonvulsant Activities

Indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide have been designed, synthesized, and evaluated for anticonvulsant activities. The structural requirements of these compounds align with the pharmacophore for anticonvulsant properties, suggesting that similar structural derivatives, including those with the 1,3,4-oxadiazole ring, could be explored for their effects on neurological disorders (Nath et al., 2021).